1,1,1-Trifluoro-2-phenylpropan-2-amine

• IUPAC Name: 1,1,1-trifluoro-2-phenylpropan-2-amine
• InChI: InChI=1S/C9H10F3N/c1-8(13,9(10,11)12)7-5-3-2-4-6-7/h2-6H,13H2,1H3
• InChI Key: ZNBISFMWGMZMEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C(F)(F)F)N
• Molecular Formula: C9H10F3N
• Molecular Weight: 189.18 g/mol
• CAS RN: 177180-74-4

Description

1,1,1-Trifluoro-2-phenylpropan-2-amine is a compound with the molecular formula C9H10F3N and a molecular weight of 189.18. It is available for pharmaceutical testing.

Synthesis Analysis

The synthesis of 1,1,1-Trifluoro-2-phenylpropan-2-amine can be achieved through the application of immobilized whole-cell biocatalysts with ®-transaminase activity. This method allows for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones.

Molecular Structure Analysis

The InChI code for 1,1,1-Trifluoro-2-phenylpropan-2-amine is 1S/C9H10F3N/c1-8(13,9(10,11)12)7-5-3-2-4-6-7/h2-6H,13H2,1H3.

Scientific Research Applications

Synthesis of 1,2-Dihydrotriazines

1,1,1-Trifluoro-2-phenylpropan-2-amine is involved in the synthesis of 1,2-dihydrotriazines and carbodiimides, with the reaction pathway influenced by the steric characteristics of the amines used (Fetyukhin & Vovk, 1983).

Production of Fluorine-Containing Compounds

The compound is used in reactions to produce a variety of fluorine-containing compounds like 1,2-diamines, amino alcohols, and β-amino acids, demonstrating its utility in the synthesis of organofluorine chemistry (Korotaev et al., 2009).

Interaction with Secondary Amines

In the reaction with secondary amines, this compound leads to the formation of perfluoro-2-propoxy-3(1H′)-ethoxy-2″-alkoxypropanes or N,N-dialkylamide of α-substituted fluoroacetic acid, highlighting its diverse reactivity (Furin et al., 2000).

Study of Isotope Effects in Enzymatic Reactions

The compound is used in studies investigating the kinetic primary isotopes effect in enzymatic N-demethylation reactions, offering insights into the rate-limiting steps in these biochemical processes (Abdel-Monem, 1975).

Amidation Catalysis

It's involved in catalysis for dehydrative amidation between carboxylic acids and amines, demonstrating its importance in peptide synthesis and pharmaceutical chemistry (Wang, Lu, & Ishihara, 2018).

Creation of Fluorinated Polyimides

The compound aids in synthesizing novel fluorinated polyimides, which are of interest due to their solubility, low dielectric constants, and thermal stability, making them relevant in materials science and engineering (Chung, Tzu, & Hsiao, 2006).

Safety and Hazards

The safety information for 1,1,1-Trifluoro-2-phenylpropan-2-amine includes several hazard statements: H302, H312, H315, H318, H332, H335. These indicate that the compound may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye damage, harmful if inhaled, and may cause respiratory irritation.

Mechanism of Action

Mode of Action

It has been observed that the compound can react with primary amines, leading to the formation of 1,2-dihydro-1,3,5-triazines or the corresponding carbodiimides . The reaction pathway is determined by the steric characteristics of the amines .

Pharmacokinetics

Information on the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 1,1,1-Trifluoro-2-phenylpropan-2-amine is currently unavailable . These properties are crucial for understanding the compound’s bioavailability and pharmacokinetics.